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Compound of Interest

Compound Name: 4-Phenylbutanal

Cat. No.: B095494

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of 4-Phenylbutanal (CAS No: 18328-11-5),
ensuring operational safety and regulatory compliance.

Safety and Physical Properties

4-Phenylbutanal is a colorless liquid with a sweet, floral odor.[1] It is recognized as an irritant
and a health hazard, primarily causing serious eye irritation and potential respiratory
sensitization.[2][3] Adherence to the following safety protocols is critical to mitigate risks

associated with its handling.
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Property Value

Molecular Formula C10H120

Molecular Weight 148.20 g/mol [2]
Appearance Colorless liquid

Odor Sweet, floral

Boiling Point 243.3 °C at 760 mmHg
Melting Point 45-48 °C[4]

Flash Point 115.9°C

H319: Causes serious eye irritation, H334: May
GHS Hazard Statements cause allergy or asthma symptoms or breathing
difficulties if inhaled[3]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the first line of defense against
chemical exposure. The following PPE is mandatory when handling 4-Phenylbutanal:

PPE Category Specification Rationale

_ Protects against splashes that
] Chemical safety goggles or a )
Eye and Face Protection ) can cause serious eye
face shield. o
irritation.[3]

) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o o
(e.g., nitrile rubber). irritant.

) ) Minimizes the risk of inhaling
) ) Use in a well-ventilated area or )
Respiratory Protection vapors, which can cause
under a fume hood. ) o
respiratory sensitization.[3]

) ] Laboratory coat, long-sleeved Provides a barrier against
Skin and Body Protection ) ) ]
shirt, and long pants. accidental skin contact.
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Phenylbutanal is crucial for maintaining a safe laboratory
environment.

e Preparation:
o Ensure a well-ventilated work area, preferably a certified chemical fume hood.
o Assemble all necessary equipment and reagents before commencing work.
o Don all required PPE as detailed in the table above.

e Handling the Compound:

o All operations involving 4-Phenylbutanal should be carried out within a fume hood to
control vapor diffusion.

o Avoid direct contact with skin and eyes.

o Prohibit smoking and the use of open flames in the vicinity, as vapors may form explosive
mixtures with air.

» Storage:
o Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed when not in use.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing and rinse the affected skin area with plenty of
water. Wash with soap and water.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if respiratory symptoms occur.[3]

« Spill:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

o

Collect the absorbed material into a suitable, labeled container for disposal.

[e]

o

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

Proper disposal of 4-Phenylbutanal and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

e Chemical Waste:
o Dispose of unused or waste 4-Phenylbutanal as hazardous chemical waste.
o Do not dispose of the material down the drain.
o Follow all local, state, and federal regulations for hazardous waste disposal.
e Container Disposal:
o Empty containers should be triple-rinsed with a suitable solvent.
o The rinsate must be collected and disposed of as hazardous chemical waste.

o Once cleaned and dried, deface the original label and dispose of the container as regular

laboratory waste, following institutional guidelines.

Workflow for Handling 4-Phenylbutanal
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Workflow for Handling 4-Phenylbutanal
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Caption: Workflow for the safe handling and disposal of 4-Phenylbutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-Phenylbutanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095494#personal-protective-equipment-for-handling-
4-phenylbutanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

